Cas no 847166-98-7 (1-Benzazocine,1-[[4-chloro-3-(1,4-dihydro-2,4-dioxo-3(2H)-quinazolinyl)phenyl]sulfonyl]-1,2,3,4,5,6-hexahydro-)

• Product Name: 1-Benzazocine,1-[[4-chloro-3-(1,4-dihydro-2,4-dioxo-3(2H)-quinazolinyl)phenyl]sulfonyl]-1,2,3,4,5,6-hexahydro-
• CAS No: 847166-98-7
• MF: C₂₅H₂₂ClN₃O₄S
• MW: 495.977883815765
• CID: 1825140
• Update Time: 2024-11-27

1-Benzazocine,1-[[4-chloro-3-(1,4-dihydro-2,4-dioxo-3(2H)-quinazolinyl)phenyl]sulfonyl]-1,2,3,4,5,6-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Benzazocine,1-[[4-chloro-3-(1,4-dihydro-2,4-dioxo-3(2H)-quinazolinyl)phenyl]sulfonyl]-1,2,3,4,5,6-hexahydro-
• 2,4(1H,3H)-Quinazolinedione, 3-[2-chloro-5-[(3,4,5,6-tetrahydro-1-benzazocin-1(2H)-yl)sulfonyl]phenyl]-

• Inchi： 1S/C25H22ClN3O4S/c26-20-14-13-18(16-23(20)29-24(30)19-10-4-5-11-21(19)27-25(29)31)34(32,33)28-15-7-1-2-8-17-9-3-6-12-22(17)28/h3-6,9-14,16H,1-2,7-8,15H2,(H,27,31)
• InChI Key： XHJOTMLZLDBEQW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2=CC(S(N3C4=CC=CC=C4CCCCC3)(=O)=O)=CC=C2Cl)C1=O

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• pka: 11.92±0.20(Predicted)